Cas no 945379-24-8 (5-methyl-3-(trifluoromethyl)-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 5-methyl-3-(trifluoromethyl)-1H-Pyrrole-2-carboxaldehyde
• CAS No: 945379-24-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 1122604
• Update Time: 2024-02-07

5-methyl-3-(trifluoromethyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(trifluoromethyl)-1H-Pyrrole-2-carboxaldehyde

• Inchi： 1S/C7H6F3NO/c1-4-2-5(7(8,9)10)6(3-12)11-4/h2-3,11H,1H3
• InChI Key： HPJCUHHPIADRPZ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C(F)(F)F)=C1C=O

Computed Properties

• Exact Mass: 177.04
• Monoisotopic Mass: 177.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 231.9±40.0 °C(Predicted)
• pka: 14.09±0.50(Predicted)